Cas no 1388072-49-8 (4-Bromo-5-methylindole-3-aceticAcid)

• Product Name: 4-Bromo-5-methylindole-3-aceticAcid
• CAS No: 1388072-49-8
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD22561593
• CID: 4593147
• Update Time: 2025-08-05

4-Bromo-5-methylindole-3-aceticAcid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylindole-3-acetic Acid
• 4-Bromo-5-methylindole-3-aceticAcid

• MDL： MFCD22561593
• Inchi： 1S/C11H10BrNO2/c1-6-2-3-8-10(11(6)12)7(5-13-8)4-9(14)15/h2-3,5,13H,4H2,1H3,(H,14,15)
• InChI Key： BDAGGLKHDXHFPN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(C)C=C2)C(CC(O)=O)=C1

Additional information on 4-Bromo-5-methylindole-3-aceticAcid

4-Bromo-5-methylindole-3-acetic Acid (CAS 1388072-49-8): A Comprehensive Overview

4-Bromo-5-methylindole-3-acetic Acid (CAS 1388072-49-8) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of indole-3-acetic acid derivatives, which are widely studied for their diverse biological activities. The presence of a bromine substituent at the 4-position and a methyl group at the 5-position of the indole ring enhances its unique chemical properties, making it a valuable intermediate in organic synthesis.

The molecular formula of 4-Bromo-5-methylindole-3-acetic Acid is C₁₁H₁₀BrNO₂, with a molecular weight of 268.11 g/mol. Its structure features a carboxylic acid functional group at the 3-position, which contributes to its solubility in polar solvents and reactivity in various chemical transformations. Researchers are particularly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, where indole derivatives often serve as key scaffolds for bioactive molecules.

In recent years, 4-Bromo-5-methylindole-3-acetic Acid has gained attention in the context of plant growth regulation studies. Indole-3-acetic acid (IAA) is a well-known phytohormone, and its derivatives are being explored for their effects on plant development. The brominated analog may offer unique properties in this field, aligning with current trends in sustainable agriculture and crop enhancement technologies.

The synthesis of 4-Bromo-5-methylindole-3-acetic Acid typically involves multi-step organic reactions starting from commercially available indole precursors. Modern synthetic approaches emphasize green chemistry principles, such as reduced solvent waste and energy-efficient processes, reflecting the growing demand for environmentally friendly laboratory practices. Researchers are also investigating novel catalytic methods to improve the yield and purity of this compound.

From a commercial perspective, 4-Bromo-5-methylindole-3-acetic Acid serves as an important building block in the pharmaceutical industry. Its structural features make it valuable for developing small molecule therapeutics, particularly in areas like neurological disorders and inflammatory diseases. The global market for specialized indole derivatives continues to expand, driven by increasing R&D investments in drug discovery programs.

Quality control of 4-Bromo-5-methylindole-3-acetic Acid is crucial for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. Storage recommendations typically suggest keeping the material in a cool, dry environment protected from light to maintain stability over extended periods.

The safety profile of 4-Bromo-5-methylindole-3-acetic Acid requires careful handling according to standard laboratory protocols. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this chemical compound. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

Future research directions for 4-Bromo-5-methylindole-3-acetic Acid may explore its potential in bioconjugation chemistry and proteomics applications. The compound's reactive carboxylic acid group makes it suitable for coupling reactions with biomolecules, opening possibilities in biomarker development and diagnostic tools. These applications align with current trends in precision medicine and personalized healthcare solutions.

For researchers sourcing 4-Bromo-5-methylindole-3-acetic Acid, it's important to verify the supplier's quality certifications and analytical data. The compound is typically available in milligram to gram quantities from specialty chemical providers. Pricing may vary based on purity grade and order volume, with custom synthesis options available for specific research requirements.

In conclusion, 4-Bromo-5-methylindole-3-acetic Acid (CAS 1388072-49-8) represents an important chemical tool for modern scientific investigation. Its versatile structure and potential biological activities make it valuable across multiple disciplines, from pharmaceutical development to agricultural research. As scientific understanding of indole chemistry continues to advance, this compound will likely find expanded applications in cutting-edge research areas.